Cas no 860427-66-3 (2-2-(methylsulfanyl)ethylbutanedioic acid)

• Product Name: 2-2-(methylsulfanyl)ethylbutanedioic acid
• CAS No: 860427-66-3
• MF: C₇H₁₂O₄S
• MW: 192.232781410217
• CID: 6491130
• PubChem ID: 91591111
• Update Time: 2024-01-06

2-2-(methylsulfanyl)ethylbutanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(methylsulfanyl)ethylbutanedioic acid
• 2-[2-(methylsulfanyl)ethyl]butanedioic acid
• EN300-1849733
• 860427-66-3

• Inchi： 1S/C7H12O4S/c1-12-3-2-5(7(10)11)4-6(8)9/h5H,2-4H2,1H3,(H,8,9)(H,10,11)
• InChI Key： CSFMDUBGIQISNL-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 192.04563003g/mol
• Monoisotopic Mass: 192.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 99.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids